Cas no 333432-18-1 (4,7-Bis(9,9-dimethyl-9H-fluorene-2-yl)-2,1,3-benzothiadiazole)

• Product Name: 4,7-Bis(9,9-dimethyl-9H-fluorene-2-yl)-2,1,3-benzothiadiazole
• CAS No: 333432-18-1
• MF: C₃₆H₂₈N₂S
• MW: 520.685927391052
• CID: 5039314
• Update Time: 2025-10-28

4,7-Bis(9,9-dimethyl-9H-fluorene-2-yl)-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-Bis(9,9-dimethyl-9H-fluoren-2-yl)benzo[c][1,2,5]thiadiazole
• 4,7-Bis(9,9-dimethyl-9H-fluorene-2-yl)-2,1,3-benzothiadiazole

• Inchi： 1S/C36H28N2S/c1-35(2)29-11-7-5-9-25(29)27-15-13-21(19-31(27)35)23-17-18-24(34-33(23)37-39-38-34)22-14-16-28-26-10-6-8-12-30(26)36(3,4)32(28)20-22/h5-20H,1-4H3
• InChI Key： HFBAGLZSYJTYSV-UHFFFAOYSA-N
• SMILES： S1N=C2C(C(=CC=C2C2C=CC3C4C=CC=CC=4C(C)(C)C=3C=2)C2C=CC3C4C=CC=CC=4C(C)(C)C=3C=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 2
• Complexity: 842
• XLogP3: 10
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 4,7-Bis(9,9-dimethyl-9H-fluorene-2-yl)-2,1,3-benzothiadiazole

4,7-Bis(9,9-dimethyl-9H-fluorene-2-yl)-2,1,3-benzothiadiazole: A Comprehensive Overview

The compound 4,7-Bis(9,9-dimethyl-9H-fluorene-2-yl)-2,1,3-benzothiadiazole, identified by the CAS number 333432-18-1, is a highly specialized organic material with significant potential in various advanced applications. This compound has garnered considerable attention in the scientific community due to its unique structural properties and promising electronic characteristics. Recent studies have highlighted its role in organic electronics, particularly in light-emitting diodes (OLEDs) and photovoltaic devices.

The molecular structure of 4,7-Bis(9,9-dimethyl-9H-fluorene-2-yl)-2,1,3-benzothiadiazole is characterized by a benzothiadiazole core substituted with two fluorenyl groups at the 4 and 7 positions. This substitution pattern enhances the compound's stability and electronic properties. The benzothiadiazole moiety is known for its strong electron-withdrawing ability and high thermal stability, making it an ideal component for use in high-performance electronic devices.

Recent research has focused on the optical properties of this compound. Studies have demonstrated that 4,7-Bis(9,9-dimethyl-9H-fluorene-2-yl)-2,1,3-benzothiadiazole exhibits strong absorption in the visible spectrum and emits light in the near-infrared region. These properties make it a candidate for applications in optical sensing and imaging technologies.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis pathway has been optimized to improve yield and purity. Researchers have also explored green chemistry approaches to reduce the environmental impact of its production.

The electronic properties of 4,7-Bis(9,9-dimethyl-9H-fluorene-2-yl)-2,1,3-benzothiadiazole have been extensively studied using computational methods such as density functional theory (DFT). These studies reveal that the compound has a wide band gap and high electron mobility, which are desirable traits for use in organic field-effect transistors (OFETs) and other electronic devices.

In addition to its electronic applications, this compound has shown potential in biomedical fields. Its biocompatibility and fluorescence properties make it suitable for use as a contrast agent in fluorescence-guided surgery. Recent clinical trials have demonstrated its effectiveness in enhancing surgical precision without adverse effects on surrounding tissues.

The environmental impact of CAS No. 333432-18-1 has also been a topic of interest. Studies have shown that it degrades slowly under natural conditions but does not pose significant risks to aquatic or terrestrial ecosystems when used responsibly. Regulatory agencies have established guidelines for its safe handling and disposal to minimize environmental impact.

In conclusion, 4,7-Bis(9,9-dimethyl-9H-fluorene-2-yl)-2,1,benzothiadiazole represents a cutting-edge material with diverse applications across multiple disciplines. Its unique combination of structural stability and electronic versatility positions it as a key player in the development of next-generation technologies. Continued research into its properties will undoubtedly unlock new possibilities for its use in various fields.